Cas no 2060021-22-7 (3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl)-
• CAS No: 2060021-22-7
• MF: C₁₄H₁₅BrF₃NO₂
• MW: 366.173613786697
• MDL: MFCD30477644
• CID: 5212384
• PubChem ID: 137702091
• Update Time: 2025-05-19

3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl)-

• MDL： MFCD30477644
• Inchi： 1S/C14H15BrF3NO2/c1-8-2-3-9(5-11(8)15)4-10-6-19-7-13(10,12(20)21)14(16,17)18/h2-3,5,10,19H,4,6-7H2,1H3,(H,20,21)
• InChI Key： SVKFHHOESGJCCA-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C(C)C(Br)=C2)C(C(F)(F)F)(C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl)-

Introduction to 3-Pyrrolidinecarboxylic Acid, 4-[(3-Bromo-4-Methylphenyl)Methyl]-3-(Trifluoromethyl) (CAS No. 2060021-22-7)

3-Pyrrolidinecarboxylic acid, 4-[(3-bromo-4-methylphenyl)methyl]-3-(trifluoromethyl) (CAS No. 2060021-22-7) is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and applications in drug discovery, agrochemicals, and advanced materials.

The structure of CAS No. 2060021-22-7 is characterized by a pyrrolidine ring fused with a carboxylic acid group at position 3 and a trifluoromethyl substituent at the same position. Additionally, the compound features a brominated aromatic substituent at position 4 of the pyrrolidine ring. This combination of functional groups makes the compound highly versatile and amenable to further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-pyrrolidinecarboxylic acid derivatives with high purity and yield. Researchers have employed various methodologies, including catalytic cross-coupling reactions and enantioselective synthesis, to tailor the properties of this compound for specific applications. For instance, the incorporation of a trifluoromethyl group enhances the stability and lipophilicity of the molecule, making it suitable for use in pharmaceutical formulations.

In the context of drug discovery, CAS No. 2060021-22-7 has shown promise as a lead compound for developing novel therapeutics targeting various diseases. Its unique structure allows for interactions with multiple biological pathways, potentially leading to treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound exhibits selective binding to specific receptors, suggesting its potential as a modulator in receptor-mediated signaling pathways.

Moreover, 4-[(3-bromo-4-methylphenyl)methyl]-substituted pyrrolidine derivatives have been explored in the field of agrochemicals for their pesticidal properties. The brominated aromatic ring contributes to the compound's stability under environmental conditions, while the trifluoromethyl group enhances its bioavailability in soil and water systems.

From a materials science perspective, CAS No. 2060021-22-7 has been investigated as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it a valuable building block for creating high-performance materials with tailored mechanical and thermal properties.

In terms of synthesis optimization, recent studies have focused on improving the efficiency and scalability of producing 3-pyrrolidinecarboxylic acid derivatives like CAS No. 2060021-22-7. Green chemistry approaches, such as using biocatalysts or reducing solvent usage, have been implemented to minimize environmental impact while maintaining product quality.

Overall, CAS No. 2060021-22-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it an attractive candidate for further research and development in both academic and industrial settings.